N-methyl-N-[(3-pyridin-3-ylisoxazol-5-yl)methyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide
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Description
N-methyl-N-[(3-pyridin-3-ylisoxazol-5-yl)methyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide is a useful research compound. Its molecular formula is C21H21N3O3 and its molecular weight is 363.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 363.15829154 g/mol and the complexity rating of the compound is 503. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Techniques and Biological Activities
Microwave-Assisted Synthesis of Isothiazolopyridines : Isothiazolopyridines, pyridothiazines, and pyridothiazepines are synthesized using conventional and microwave-assisted methods. These compounds possess significant biological activities, and microwave-assisted reactions have shown to yield higher efficiency and shorter reaction times compared to traditional methods (A. Youssef et al., 2012).
Anti-Inflammatory Potential of Pyridine Derivatives : Research targeting novel molecules for potential anti-inflammatory applications synthesized methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, indicating the anti-inflammatory properties of structurally related molecules (Gerard P. Moloney, 2001).
Efficient Synthesis of Isoxazole and Naphthyridine Derivatives : A novel, efficient method for synthesizing substituted isoxazolo[5,4-b]pyridine-5-carboxamide and benzo[b][1,8]naphthyridine-3-carboxamide derivatives highlights the application of these compounds in creating potential therapeutic agents (Muge Guleli et al., 2019).
Orally Active CCR5 Antagonist Synthesis : The development of an orally active CCR5 antagonist, through a practical synthesis method, showcases the significance of this compound in potentially treating conditions that involve the CCR5 receptor (T. Ikemoto et al., 2005).
Properties
IUPAC Name |
N-methyl-N-[(3-pyridin-3-yl-1,2-oxazol-5-yl)methyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O3/c1-24(14-18-12-19(23-27-18)17-6-4-9-22-13-17)21(25)16-8-10-26-20-7-3-2-5-15(20)11-16/h2-7,9,12-13,16H,8,10-11,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLQJFVKBKNJDQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC(=NO1)C2=CN=CC=C2)C(=O)C3CCOC4=CC=CC=C4C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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